N-{[2-(3-ISOPROPOXYPHENYL)-4-QUINOLYL]CARBONYL}-N'-(4-METHOXYPHENYL)THIOUREA

• Molecular Formula: C27H25N3O3S
• Molecular Weight: 471.6g/mol
• IUPAC Name: N-[(4-methoxyphenyl)carbamothioyl]-2-(3-propan-2-yloxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C27H25N3O3S/c1-17(2)33-21-8-6-7-18(15-21)25-16-23(22-9-4-5-10-24(22)29-25)26(31)30-27(34)28-19-11-13-20(32-3)14-12-19/h4-17H,1-3H3,(H2,28,30,31,34)
• InChI Key: FCAZWKAVYXDECF-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC(=S)NC4=CC=C(C=C4)OC

Description

N-{[2-(3-isopropoxyphenyl)-4-quinolinyl]carbonyl}-N’-(4-methoxyphenyl)thiourea is a synthetic organic compound with a molecular formula of C27H25N3O3S and a molecular weight of 471.5707 . This compound is characterized by its unique structure, which includes a quinoline ring, an isopropoxyphenyl group, and a methoxyphenyl group connected through a thiourea linkage. It is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

The synthesis of N-{[2-(3-isopropoxyphenyl)-4-quinolinyl]carbonyl}-N’-(4-methoxyphenyl)thiourea typically involves the following steps:

Formation of the Quinoline Derivative: The quinoline ring is synthesized through a series of reactions starting from aniline derivatives. The process often involves cyclization reactions to form the quinoline core.

Introduction of the Isopropoxyphenyl Group: The isopropoxyphenyl group is introduced through electrophilic aromatic substitution reactions.

Coupling with Thiourea: The final step involves coupling the quinoline derivative with thiourea in the presence of a suitable coupling agent to form the desired compound.

Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

N-{[2-(3-isopropoxyphenyl)-4-quinolinyl]carbonyl}-N’-(4-methoxyphenyl)thiourea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiourea group to corresponding amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the quinoline ring.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like amines. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-{[2-(3-isopropoxyphenyl)-4-quinolinyl]carbonyl}-N’-(4-methoxyphenyl)thiourea has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{[2-(3-isopropoxyphenyl)-4-quinolinyl]carbonyl}-N’-(4-methoxyphenyl)thiourea involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include inhibition of enzyme activity or interference with cellular signaling processes .

Comparison with Similar Compounds

N-{[2-(3-isopropoxyphenyl)-4-quinolinyl]carbonyl}-N’-(4-methoxyphenyl)thiourea can be compared with similar compounds such as:

N-{[2-(3-isopropoxyphenyl)-4-quinolinyl]carbonyl}-N’-(2-methoxyphenyl)thiourea: This compound has a similar structure but with a different substitution pattern on the phenyl ring.

N-{[2-(3-isopropoxyphenyl)-4-quinolinyl]carbonyl}-N’-(3-methylphenyl)thiourea: This compound has a methyl group instead of a methoxy group on the phenyl ring.

The uniqueness of N-{[2-(3-isopropoxyphenyl)-4-quinolinyl]carbonyl}-N’-(4-methoxyphenyl)thiourea lies in its specific substitution pattern, which can influence its chemical and biological properties.